Cas no 139584-77-3 (2-Pyrimidinecarboxylicacid, 2-propyn-1-yl ester)

• Product Name: 2-Pyrimidinecarboxylicacid, 2-propyn-1-yl ester
• CAS No: 139584-77-3
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 102135
• PubChem ID: 15748930
• Update Time: 2025-04-18

2-Pyrimidinecarboxylicacid, 2-propyn-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinecarboxylicacid, 2-propyn-1-yl ester
• prop-2-ynyl pyrimidine-2-carboxylate
• DTXSID70577916
• prop-2-yn-1-ylpyrimidine-2-carboxylate
• prop-2-yn-1-yl pyrimidine-2-carboxylate
• 139584-77-3
• 2-Pyrimidinecarboxylicacid,2-propynylester(9CI)

• Inchi： 1S/C8H6N2O2/c1-2-6-12-8(11)7-9-4-3-5-10-7/h1,3-5H,6H2
• InChI Key： UCQYFZMONOQHJC-UHFFFAOYSA-N
• SMILES： O(CC#C)C(C1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 162.042927438g/mol
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 52.1Ų